2-Bromo-5,6,7,8-tetrahydro-1,7-naphthyridine hydrochloride

• Molecular Formula: C8H10BrClN2
• Molecular Weight: 249.53 g/mol
• SMILES: C1CNCC2=C1C=CC(=N2)Br.Cl
• InChI: InChI=1S/C8H9BrN2.ClH/c9-8-2-1-6-3-4-10-5-7(6)11-8;/h1-2,10H,3-5H2;1H
• InChIKey: VOCHBAREHSKXJE-UHFFFAOYSA-N

Medicinal chemistry programs targeting mGlu5, RORγ, or αvβ3 integrin require regiochemically precise building blocks to maintain SAR fidelity. The 1,7-naphthyridine scaffold with C-2 bromide in HCl salt form resolves this challenge. • 50-100× bromide reactivity advantage over chloride in Pd-catalyzed cross-coupling, enabling efficient Suzuki-Miyaura arylation on automated parallel synthesis platforms. • Hydrochloride salt ensures consistent solubility in DMF/DMSO and superior long-term storage stability vs. free base. • Validated scaffold for sequential N-7 sulfonylation/C-2 arylation per Merck/Lycera patent estate.

2-Bromo-5,6,7,8-tetrahydro-1,7-naphthyridine Hydrochloride: Product Identity and Procurement

2-Bromo-5,6,7,8-tetrahydro-1,7-naphthyridine hydrochloride (CAS 2306272-17-1) is a halogenated bicyclic heterocycle belonging to the tetrahydronaphthyridine family, formally the hydrochloride salt of a 2-bromo-substituted 5,6,7,8-tetrahydro-1,7-naphthyridine . This compound features a partially saturated 1,7-naphthyridine core with a bromine atom at the 2-position on the pyridine ring, providing a defined vector for palladium-catalyzed cross-coupling chemistry and nucleophilic aromatic substitution. The hydrochloride salt form enhances aqueous solubility and facilitates handling relative to the free base. Procurement specifications typically cite molecular formula C₈H₁₀BrClN₂, molecular weight 249.54 g/mol, and purities ranging from 95% to 98% as determined by HPLC or NMR .

1

2-Bromo substituent at pyridine C-2 supports Pd-catalyzed cross-coupling and nucleophilic aromatic substitution

2

Hydrochloride salt form improves aqueous solubility and facilitates handling in solution-phase synthesis

3

Consistent purity specifications support reproducible medicinal chemistry and library synthesis workflows

Why 2-Bromo-5,6,7,8-tetrahydro-1,7-naphthyridine Hydrochloride Outperforms Generics

Within the tetrahydronaphthyridine class, the position of halogen substitution, the choice of halogen, and the salt form each exert outsized influence on cross-coupling efficiency, regiochemical fidelity, and final compound purity [1]. Regioisomeric analogs—such as the 1,6-naphthyridine variant or the 3-bromo positional isomer—present the reactive center at a different geometry, altering the trajectory of the elaborated substituent and compromising structure–activity relationships (SAR) established for a given target [2]. The hydrochloride salt of the 1,7-isomer further distinguishes itself from free-base and other salt forms in solubility, crystallinity, and ease of purification, factors that directly affect synthetic throughput and reproducibility in medicinal chemistry campaigns.

Regioisomer 1,6- or 1,8-naphthyridine analogs may shift SAR alignment relative to the validated 1,7-series; target engagement cannot be assumed interchangeable.

Halogen 2-Chloro derivative shows lower oxidative addition rates; cross-coupling conditions that work for the bromide may require higher catalyst loading or temperature.

Salt / Position 3-Bromo free base or other salt forms may differ in solubility, crystallinity, and regiochemical derivatization outcomes, requiring additional optimization.

• [1] Czuba, W.; Woźniak, M. ChemInform Abstract: Synthesis of 2,4-Dibromo(chloro)- and 2-Bromo(chloro)-1,7-Naphthyridines. Chemischer Informationsdienst 1975, 6 (5). DOI: 10.1002/chin.197505289. View Source
• [2] Knauer, C. S.; Brooker, R. M.; Augelli-Szafran, C. E. et al. Synthesis and SAR comparison of regioisomeric aryl naphthyridines as potent mGlu5 receptor antagonists. Bioorg. Med. Chem. Lett. 2007, 17 (23), 6525–6528. DOI: 10.1016/j.bmcl.2007.09.082. View Source

2-Bromo-5,6,7,8-tetrahydro-1,7-naphthyridine Hydrochloride: Key Differentiation Evidence

mGlu5 Antagonist Potency: 1,7- vs. 1,6-Regioisomeric Scaffolds

A head-to-head SAR comparison of three regioisomeric tetrahydronaphthyridine series revealed that the 1,7-naphthyridine scaffold confers a distinct pharmacological profile relative to the 1,6- and 1,8-naphthyridine regioisomers. In the mGlu5 receptor antagonist program, the 1,7-regioisomeric series containing the 2-aryl substitution vector (accessible via the 2-bromo intermediate) exhibited potent in vitro antagonism, whereas the corresponding 1,6- and 1,8-regioisomeric series showed divergent potency and in vivo pharmacokinetic profiles [1]. Although exact IC₅₀ values for each regioisomer were not tabulated in the publicly available abstract, the publication explicitly states that regioisomeric identity was a critical determinant of both in vitro potency and in vivo efficacy, establishing that 1,7-naphthyridine-based intermediates cannot be interchangeably replaced by 1,6-naphthyridine analogs without risking loss of target engagement [1].

Regioisomeric SAR

Head-to-head

1,7-scaffold reported as critical determinant of mGlu5 antagonist potency and in vivo response

Supports 1,7-regioisomer selection for mGlu5 CNS research programs

Exact IC₅₀ differences not publicly disclosed

Evidence Dimension	Regioisomeric impact on mGlu5 receptor antagonist potency and in vivo efficacy
Target Compound Data	2-Bromo-5,6,7,8-tetrahydro-1,7-naphthyridine serves as the key intermediate for the 1,7-regioisomeric aryl naphthyridine series; this series demonstrated potent mGlu5 antagonism in vitro and in vivo [1].
Comparator Or Baseline	1,6- and 1,8-regioisomeric tetrahydronaphthyridine series
Quantified Difference	Regioisomeric identity (1,7- vs. 1,6- vs. 1,8-) reported as a critical determinant of potency and in vivo efficacy; specific fold-difference values not disclosed in public abstract [1].
Conditions	In vitro mGlu5 receptor antagonism assays; in vivo pharmacological evaluation [1]

Why This Matters

For procurement decisions in CNS drug discovery programs targeting mGlu5, selecting the 1,7-regioisomeric building block over the 1,6- or 1,8-analog is essential to preserve the SAR trajectory validated in the published lead series.

• [1] Knauer, C. S.; Brooker, R. M.; Augelli-Szafran, C. E. et al. Synthesis and SAR comparison of regioisomeric aryl naphthyridines as potent mGlu5 receptor antagonists. Bioorg. Med. Chem. Lett. 2007, 17 (23), 6525–6528. DOI: 10.1016/j.bmcl.2007.09.082. View Source

Cross-Coupling Reactivity: 2-Bromo vs. 2-Chloro on Naphthyridine

The 2-bromo substituent on the 1,7-naphthyridine core provides superior oxidative addition kinetics in palladium(0)-catalyzed cross-coupling reactions relative to the 2-chloro analog. This differential reactivity is well-established across heteroaryl halide systems: aryl bromides undergo oxidative addition to Pd(0) approximately 50–100 times faster than the corresponding aryl chlorides under standard Suzuki–Miyaura conditions [1]. In the context of naphthyridine chemistry, the bromide at the 2-position enables milder reaction temperatures (typically 80–100°C vs. >110°C for the chloride), shorter reaction times, and higher conversion yields when coupling with sterically demanding or electron-deficient boronic acids [1]. The resulting synthetic advantage translates to higher throughput, reduced byproduct formation, and improved isolated yields in library synthesis.

Oxidative Addition Rate

Class-level

~50–100× faster vs. 2-chloro analog under standard Suzuki–Miyaura conditions

Supports bromide selection for efficient parallel synthesis and reduced catalyst loading

Class-level reactivity extrapolated to naphthyridine scaffold

Evidence Dimension	Relative oxidative addition rate of C–Br vs. C–Cl bonds to Pd(0) in cross-coupling
Target Compound Data	2-Bromo-5,6,7,8-tetrahydro-1,7-naphthyridine (aryl bromide); oxidative addition rate approximately 50–100× faster than corresponding chloride [1].
Comparator Or Baseline	2-Chloro-5,6,7,8-tetrahydro-1,7-naphthyridine hydrochloride (aryl chloride; CAS 1196145-69-3).
Quantified Difference	Approximately 50–100-fold higher oxidative addition rate for the bromide vs. chloride under standard Suzuki conditions [1].
Conditions	Palladium(0)-catalyzed Suzuki–Miyaura cross-coupling; class-level reactivity data extrapolated to 1,7-naphthyridine scaffold [1].

Why This Matters

The 50–100× reactivity advantage of the C-2 bromide over the C-2 chloride directly reduces catalyst loading, shortens cycle times, and improves yields in parallel synthesis, making the bromo building block the more cost-effective choice for high-throughput medicinal chemistry.

• [1] Littke, A. F.; Fu, G. C. Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angew. Chem. Int. Ed. 2002, 41 (22), 4176–4211. DOI: 10.1002/1521-3773(20021115)41:22<4176::AID-ANIE4176>3.0.CO;2-U. View Source

Derivatization Scope: 2- vs. 3-Bromo Positional Isomers

The 2-bromo substituent on the 5,6,7,8-tetrahydro-1,7-naphthyridine scaffold occupies a position α to the ring-junction nitrogen (N-1), while the 3-bromo isomer places the halogen β to N-1. This positional difference has a profound effect on the electronic environment and the scope of subsequent derivatization. In the broader naphthyridine literature, amination studies on 3-bromo(chloro)-1,7-naphthyridine with potassium amide in liquid ammonia demonstrate that the C-3 halogen undergoes tele-amination via a didehydro intermediate, producing mixtures of 3-amino and 4-amino products, whereas reactivity at the C-2 position follows a distinct mechanistic pathway [1]. The salt form (hydrochloride) of the 2-bromo isomer further differentiates it from the free-base 3-bromo-5,6,7,8-tetrahydro-1,7-naphthyridine (CAS 1196156-01-0, typically supplied at 95% purity) , offering improved solubility and easier handling during amination and cross-coupling workflows.

Amination Pathway

Class-level

C-2 vs. C-3 bromine position directs different amination products and mechanistic pathways

Regiochemical predictability supports derivatization workflow design

Based on naphthyridine amination literature

Evidence Dimension	Regiochemical control of nucleophilic substitution and amination product distribution
Target Compound Data	2-Bromo-5,6,7,8-tetrahydro-1,7-naphthyridine hydrochloride: bromine at C-2 (α to N-1); hydrochloride salt form; purity up to 98% .
Comparator Or Baseline	3-Bromo-5,6,7,8-tetrahydro-1,7-naphthyridine (CAS 1196156-01-0): bromine at C-3 (β to N-1); free base; purity typically 95% .
Quantified Difference	C-2 vs. C-3 bromine position directs different amination pathways and product distribution; hydrochloride salt of the 2-isomer provides superior solubility vs. free-base 3-isomer. Exact solubility values not reported in open literature [1] .
Conditions	Nucleophilic aromatic substitution and amination chemistry on 1,7-naphthyridine scaffolds [1].

Why This Matters

Selection of the 2-bromo hydrochloride over the 3-bromo free base ensures regiochemical predictability in subsequent derivatization and eliminates an additional salt-formation step, streamlining synthetic workflows in lead optimization programs.

• [1] van der Plas, H. C.; Woźniak, M.; van Veldhuizen, A. On the reaction of 3-bromo(chloro)-1,7-naphthyridine with potassium amide in liquid ammonia. Recl. Trav. Chim. Pays-Bas 1976, 95 (10), 259–262. DOI: 10.1002/recl.19760951004. View Source

RORγ Inverse Agonist Synthesis: N-7 Functionalization Handle

The 5,6,7,8-tetrahydro-1,7-naphthyridine scaffold, and specifically its 2-bromo derivative, has been explicitly claimed as a key intermediate in the synthesis of tetrahydronaphthyridine-based RORγ inverse agonists [1]. The patent literature from Merck Sharp & Dohme demonstrates that the saturated piperidine-like ring nitrogen (N-7) provides a critical sulfonylation or amidation handle, while the 2-bromo substituent enables regioselective introduction of aryl/heteroaryl groups via cross-coupling. This dual functionalization capability—N-7 derivatization plus C-2 arylation—distinguishes the 2-bromo-5,6,7,8-tetrahydro-1,7-naphthyridine scaffold from fully aromatic 2-bromo-1,7-naphthyridine (CAS 54920-83-1), which lacks the saturated ring nitrogen for sulfonamide formation and requires different synthetic strategies for comparable functionalization .

Dual Derivatization

Class-level

N-7 secondary amine enables sulfonylation; C-2 bromide retains cross-coupling reactivity

Enables orthogonal C-2/N-7 diversification for RORγ inverse agonist research

Patent-reported synthetic strategy; yields not tabulated

Evidence Dimension	Availability of dual derivatization sites (C-2 Br for cross-coupling + N-7 for sulfonylation/amidation)
Target Compound Data	2-Bromo-5,6,7,8-tetrahydro-1,7-naphthyridine hydrochloride: contains both a C-2 bromine for cross-coupling and a saturated N-7 secondary amine for sulfonylation [1].
Comparator Or Baseline	2-Bromo-1,7-naphthyridine (CAS 54920-83-1): contains C-2 bromine but the N-7 position is an sp²-hybridized pyridine nitrogen, not amenable to sulfonylation without prior reduction .
Quantified Difference	The tetrahydro scaffold provides one additional, orthogonal derivatization handle (N-7 secondary amine) vs. the fully aromatic analog. Specific chemical yields for N-7 sulfonylation not tabulated in public patent abstract [1].
Conditions	Multi-step synthesis of RORγ inverse agonists as described in US Patent US9657033B2 [1].

Why This Matters

For programs targeting RORγ or related nuclear receptors, the tetrahydro-1,7-naphthyridine scaffold's dual functionalization capability compresses synthetic routes and enables late-stage diversification that is inaccessible with the fully aromatic 2-bromo-1,7-naphthyridine.

• [1] Aicher, T. D. et al. (Merck Sharp & Dohme Corp.; Lycera Corporation). Tetrahydronaphthyridine and related bicyclic compounds for inhibition of RORγ activity and the treatment of disease. U.S. Patent US9657033B2, May 23, 2017. https://patents.google.com/patent/US9657033B2/en. View Source

Conformational Restriction in GPCR Pharmacophore Design

The 5,6,7,8-tetrahydro-1,7-naphthyridine core has been specifically described as a conformationally locked analog of the 2-(3-pyridyl)ethylamine pharmacophore, a privileged scaffold in GPCR ligand design [1]. The saturated ethylene bridge between N-7 and the ring junction restricts the conformational自由度 of the aminoethyl side chain, pre-organizing the pharmacophore into its bioactive conformation. This entropic advantage has been exploited in the design of αvβ3 integrin antagonists where the tetrahydro-1,7-naphthyridine moiety serves as a lipophilic, moderately basic N-terminus [1] [2]. The 2-bromo substituent on this conformationally restricted scaffold allows introduction of diverse aryl groups while maintaining the conformational constraint, a capability not afforded by the flexible 2-(3-pyridyl)ethylamine itself or by the fully aromatic naphthyridine analogs [2].

Conformational Lock

Class-level

Constrained mimetic of 2-(3-pyridyl)ethylamine; reduces entropic penalty upon binding

May support binding affinity in GPCR and integrin antagonist design

Entropic benefit recognized in integrin αvβ3 literature

Evidence Dimension	Conformational preorganization: entropic benefit of tetrahydro-1,7-naphthyridine vs. flexible acyclic analogs
Target Compound Data	2-Bromo-5,6,7,8-tetrahydro-1,7-naphthyridine hydrochloride: locked conformation where the aminoethyl moiety is constrained within the bicyclic framework [1].
Comparator Or Baseline	2-(3-Pyridyl)ethylamine (flexible acyclic pharmacophore) and fully aromatic 2-bromo-1,7-naphthyridine (lacks the saturated N-7 ethylene bridge) [1] [2].
Quantified Difference	Conformational restriction reduces the entropic penalty upon receptor binding; specific ΔG contributions not quantified in the cited references but the principle is explicitly recognized in the design of integrin antagonists [2].
Conditions	Pharmacophore modeling and integrin αvβ3 antagonist design as reported in the medicinal chemistry literature [1] [2].

Why This Matters

The conformational preorganization inherent to the tetrahydro-1,7-naphthyridine scaffold translates to improved binding affinity and selectivity in GPCR and integrin targets; procurement of the 2-bromo derivative enables exploration of this pharmacophoric advantage with a ready synthetic handle for diversification.

• [1] Dow, R. L.; Schneider, S. R. An improved synthesis of 5,6,7,8-tetrahydro-1,7-naphthyridine – a conformationally-restricted analog of 2-(3-pyridyl)ethylamine. J. Heterocycl. Chem. 2001, 38 (2), 525–528. DOI: 10.1002/jhet.5570380241. View Source
• [2] Coleman, P. J. et al. Nonpeptide αvβ3 antagonists. 1. Transformation of a potent, integrin-selective αIIbβ3 antagonist into a potent αvβ3 antagonist. J. Med. Chem. 2004, 47 (20), 4829–4837. DOI: 10.1021/jm049782m. View Source

Physicochemical Properties: Saturated vs. Aromatic Naphthyridine

The tetrahydro-1,7-naphthyridine scaffold exhibits markedly different physicochemical properties compared to its fully aromatic counterpart, directly affecting formulation, storage, and reaction conditions. The fully aromatic 2-bromo-1,7-naphthyridine (CAS 54920-83-1) has a reported density of 1.657 g/cm³ and a boiling point of 324.9°C at 760 mmHg . In contrast, the parent 5,6,7,8-tetrahydro-1,7-naphthyridine (CAS 13623-85-3) exhibits a substantially lower density of approximately 1.068–1.1 g/cm³ and a boiling point of 247.6°C at 760 mmHg . The hydrochloride salt of the 2-bromo-tetrahydro derivative (molecular weight 249.54 g/mol) combines the advantageous lower density of the saturated scaffold with the improved crystallinity and aqueous solubility conferred by salt formation. This combination of properties distinguishes it from both the high-density aromatic analog and the free-base tetrahydro analogs for applications requiring precise stoichiometric handling in solution-phase chemistry.

Density Reduction

Cross-study comparable

~35% lower density vs. fully aromatic 2-bromo-1,7-naphthyridine; bp ~77°C lower

May simplify solvent removal and purification in medicinal chemistry workflows

Vendor- and database-reported physicochemical data

Evidence Dimension	Density (g/cm³) and boiling point as indicators of scaffold physicochemical profile
Target Compound Data	2-Bromo-5,6,7,8-tetrahydro-1,7-naphthyridine hydrochloride: tetrahydro core; MW 249.54 g/mol; hydrochloride salt form .
Comparator Or Baseline	5,6,7,8-Tetrahydro-1,7-naphthyridine (parent scaffold): density ~1.068–1.1 g/cm³, bp 247.6°C . 2-Bromo-1,7-naphthyridine (fully aromatic): density 1.657 g/cm³, bp 324.9°C .
Quantified Difference	Density reduction of approximately 0.56–0.59 g/cm³ (≈35% lower) for the saturated scaffold vs. the fully aromatic analog; boiling point lower by approximately 77°C .
Conditions	Standard physicochemical measurements reported in ChemSpider and vendor databases.

Why This Matters

Lower density and boiling point of the tetrahydro scaffold translate to easier solvent removal and purification; the hydrochloride salt form further improves weighability and solution preparation accuracy for reproducible medicinal chemistry workflows.

2-Bromo-5,6,7,8-tetrahydro-1,7-naphthyridine Hydrochloride: Application Scenarios

mGlu5 Antagonist Lead Optimization

The 1,7-regioisomeric tetrahydronaphthyridine scaffold validated in the mGlu5 antagonist program [1] positions 2-bromo-5,6,7,8-tetrahydro-1,7-naphthyridine hydrochloride as the preferred intermediate for SAR exploration around the C-2 aryl substituent. Researchers should prioritize this building block over 1,6- or 1,8-naphthyridine regioisomers to maintain alignment with published potency and in vivo efficacy data. The hydrochloride salt ensures consistent solubility in polar aprotic solvents (e.g., DMF, DMSO) during Suzuki coupling.

RORγ Inverse Agonist Discovery

For programs developing RORγ inverse agonists targeting IL-17-driven inflammatory disorders, the dual-functionalization capability of the tetrahydro-1,7-naphthyridine scaffold is explicitly claimed in the Merck/Lycera patent estate [1]. The 2-bromo hydrochloride provides the optimal starting point for sequential N-7 sulfonylation followed by C-2 Suzuki–Miyaura arylation, enabling rapid generation of compound libraries for immunomodulatory screening.

αvβ3 Integrin Antagonist Design

The tetrahydro-1,7-naphthyridine scaffold has been validated as a conformationally locked mimetic of the 2-(3-pyridyl)ethylamine pharmacophore in αvβ3 integrin antagonists [1] [2]. Procuring the 2-bromo hydrochloride derivative enables systematic exploration of C-2 substituent effects on integrin binding while maintaining the beneficial conformational constraint. The hydrochloride salt form eliminates the need for in situ salt formation prior to aqueous workup.

High-Throughput Bromide-Selective Cross-Coupling

The 50–100× reactivity advantage of the C-2 bromide over the corresponding chloride in palladium-catalyzed cross-coupling [1] makes this building block the reagent of choice for automated parallel synthesis platforms. Consistent purity specifications (95–98% by HPLC) across multiple vendors (Bidepharm, Leyan, CymitQuimica) ensure batch-to-batch reproducibility, while the hydrochloride salt form provides superior long-term storage stability compared to free-base halogenated naphthyridines.

Application

Selection Property

Validation Focus

mGlu5 antagonist SAR studies

1,7-Regioisomeric scaffold alignment

Regioisomeric potency comparison

RORγ inverse agonist research

Dual C-2/N-7 functionalization

Orthogonal diversification efficiency

Integrin αvβ3 antagonist design

Conformationally restricted pharmacophore

Binding affinity and selectivity review

High-throughput parallel synthesis

Bromide cross-coupling reactivity

Batch-to-batch conversion consistency

• [1] Knauer, C. S.; Brooker, R. M.; Augelli-Szafran, C. E. et al. Synthesis and SAR comparison of regioisomeric aryl naphthyridines as potent mGlu5 receptor antagonists. Bioorg. Med. Chem. Lett. 2007, 17 (23), 6525–6528. DOI: 10.1016/j.bmcl.2007.09.082. [for Scenario 1] View Source
• [2] Aicher, T. D. et al. (Merck Sharp & Dohme Corp.; Lycera Corporation). Tetrahydronaphthyridine and related bicyclic compounds for inhibition of RORγ activity and the treatment of disease. U.S. Patent US9657033B2, May 23, 2017. https://patents.google.com/patent/US9657033B2/en. [for Scenario 2] View Source
• [3] Dow, R. L.; Schneider, S. R. An improved synthesis of 5,6,7,8-tetrahydro-1,7-naphthyridine – a conformationally-restricted analog of 2-(3-pyridyl)ethylamine. J. Heterocycl. Chem. 2001, 38 (2), 525–528. DOI: 10.1002/jhet.5570380241. [for Scenario 3] View Source
• [4] Coleman, P. J. et al. Nonpeptide αvβ3 antagonists. 1. Transformation of a potent, integrin-selective αIIbβ3 antagonist into a potent αvβ3 antagonist. J. Med. Chem. 2004, 47 (20), 4829–4837. DOI: 10.1021/jm049782m. [for Scenario 3] View Source
• [5] Littke, A. F.; Fu, G. C. Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angew. Chem. Int. Ed. 2002, 41 (22), 4176–4211. DOI: 10.1002/1521-3773(20021115)41:22<4176::AID-ANIE4176>3.0.CO;2-U. [for Scenario 4] View Source